Cas no 2167574-62-9 (4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 2167574-62-9
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 5944665
• PubChem ID: 165524890
• Update Time: 2025-10-22

4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one
• EN300-1301224
• 2167574-62-9

• Inchi： 1S/C11H13ClN2O/c1-6-2-3-8-7(5-13)4-9(15)14-11(8)10(6)12/h2-3,7H,4-5,13H2,1H3,(H,14,15)
• InChI Key： BMIJWQLYAPMXNV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC2=C1NC(CC2CN)=O

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one

Comprehensive Overview of 4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2167574-62-9)

The compound 4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2167574-62-9) is a specialized tetrahydroquinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the aminomethyl and chloro substituents, make it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its applications in targeting central nervous system (CNS) disorders, neurodegenerative diseases, and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one has surged due to their versatility in medicinal chemistry. This compound’s tetrahydroquinolin-2-one core is particularly noteworthy, as it mimics bioactive scaffolds found in FDA-approved drugs. Its chloro and methyl groups enhance lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS drug candidates. These properties have sparked interest in its role in addressing Alzheimer’s disease and Parkinson’s disease, topics frequently searched in academic and pharmaceutical circles.

Synthetic routes to CAS No. 2167574-62-9 often involve multistep organic reactions, including reductive amination and cyclization strategies. The aminomethyl functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability is crucial for modern drug discovery pipelines, where structure-activity relationship (SAR) studies dominate research priorities. Notably, the compound’s stability under physiological conditions makes it a candidate for prodrug development, another trending topic in pharmacokinetic optimization.

From a commercial perspective, 4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one is supplied by leading chemical manufacturers under stringent Good Manufacturing Practice (GMP) standards. Its purity (>98%) is validated via HPLC and NMR spectroscopy, ensuring reproducibility for preclinical studies. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modular structure positions it as a privileged scaffold—a term gaining traction in cheminformatics discussions.

Environmental and safety profiles of CAS No. 2167574-62-9 are also under scrutiny, reflecting broader concerns about green chemistry. Researchers are optimizing synthetic protocols to reduce waste, leveraging catalytic methods and biodegradable solvents. Such efforts resonate with the sustainable development goals (SDGs)—a frequent query in scientific databases and grant proposals. Additionally, computational tools like molecular docking and ADMET prediction are being employed to evaluate its drug-likeness, addressing user searches around in silico modeling.

In conclusion, 4-(aminomethyl)-8-chloro-7-methyl-1,2,3,4-tetrahydroquinolin-2-one exemplifies the intersection of innovative chemistry and therapeutic potential. Its relevance to neurological research, sustainable synthesis, and computational drug design ensures its prominence in contemporary scientific literature. As personalized medicine and AI-driven drug discovery evolve, this compound’s role is poised to expand, answering pressing questions in biomedical science.